Cas no 2426769-76-6 (FGFR1 inhibitor-10)

• Product Name: FGFR1 inhibitor-10
• CAS No: 2426769-76-6
• MF: C₂₆H₃₀F₃N₇O₂S
• MW: 561.622313976288
• CID: 6780977
• PubChem ID: 168510612
• Update Time: 2025-06-11

FGFR1 inhibitor-10 Chemical and Physical Properties

Names and Identifiers

• 2426769-76-6
• FGFR1 inhibitor-10
• HY-156019
• CS-0891146

• Inchi： 1S/C26H30F3N7O2S/c1-30-23(37)20-8-15-39-24(20)33-22-21(26(27,28)29)16-31-25(34-22)32-17-2-4-18(5-3-17)35-9-6-19(7-10-35)36-11-13-38-14-12-36/h2-5,8,15-16,19H,6-7,9-14H2,1H3,(H,30,37)(H2,31,32,33,34)
• InChI Key： QUPSSTNMTKCKSQ-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC1=C(C(F)(F)F)C=NC(=N1)NC1C=CC(=CC=1)N1CCC(CC1)N1CCOCC1

Computed Properties

• Exact Mass: 561.21337888g/mol
• Monoisotopic Mass: 561.21337888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 123Ų

Additional information on FGFR1 inhibitor-10

Comprehensive Overview of FGFR1 inhibitor-10 (CAS No. 2426769-76-6): Mechanism, Applications, and Research Insights

In the rapidly evolving field of targeted cancer therapies, FGFR1 inhibitor-10 (CAS No. 2426769-76-6) has emerged as a promising small-molecule compound designed to selectively inhibit the fibroblast growth factor receptor 1 (FGFR1). This receptor plays a pivotal role in cell proliferation, differentiation, and angiogenesis, making it a critical target for oncology research. The compound's unique chemical structure and high specificity have garnered significant attention from researchers exploring precision medicine and personalized cancer treatments.

The FGFR1 inhibitor-10 belongs to a class of therapeutics that address drug resistance in cancers with FGFR pathway alterations, a hot topic in current biomedical literature. Its mechanism involves competitive binding to the ATP-binding site of FGFR1, thereby blocking downstream signaling cascades like MAPK and PI3K/AKT. This action is particularly relevant for malignancies such as bladder cancer, breast cancer, and squamous cell carcinoma, where FGFR aberrations are frequently observed.

Recent studies highlight the compound's potential in combination therapies, a trending focus in cancer research. When paired with immune checkpoint inhibitors or conventional chemotherapeutics, FGFR1 inhibitor-10 demonstrates synergistic effects, enhancing tumor suppression while mitigating off-target toxicity. This aligns with the growing demand for safer anticancer agents—a frequently searched term in scientific databases.

From a pharmacological perspective, FGFR1 inhibitor-10 exhibits favorable ADME properties (absorption, distribution, metabolism, excretion), as evidenced by preclinical trials. Its oral bioavailability and blood-brain barrier penetration make it a candidate for treating central nervous system malignancies, addressing another pressing need in neuro-oncology. Researchers are also investigating its role in rare genetic disorders linked to FGFR overexpression, expanding its therapeutic scope beyond oncology.

The synthesis of FGFR1 inhibitor-10 (CAS No. 2426769-76-6) involves a multi-step process that ensures high chemical purity and stereoselectivity, critical for maintaining its target specificity. Analytical techniques like HPLC and mass spectrometry are employed to validate its structural integrity, a key consideration for laboratories focusing on drug development standards.

In the context of biomarker-driven therapies—a trending topic in precision medicine—FGFR1 inhibitor-10 is being evaluated alongside companion diagnostics to identify patient subgroups most likely to respond. This approach resonates with the increasing emphasis on value-based healthcare and cost-effective treatments, frequently queried in medical economics discussions.

Ongoing clinical trials are exploring dose optimization strategies to balance therapeutic efficacy with adverse effect management, particularly concerning hyperphosphatemia—a known class effect of FGFR inhibitors. Such investigations address common clinician queries about dose-limiting toxicities and patient stratification.

As the scientific community continues to unravel the complexities of FGFR signaling networks, compounds like FGFR1 inhibitor-10 serve as valuable tools for both therapeutic development and basic research. Its applications extend to 3D tumor modeling and organoid-based drug screening, cutting-edge techniques dominating recent cancer biology publications.

With patent landscapes evolving rapidly, FGFR1 inhibitor-10 represents an important case study in intellectual property strategies for targeted therapies. This aspect attracts significant interest from pharmaceutical executives and technology transfer specialists searching for insights into drug commercialization pathways.

In summary, FGFR1 inhibitor-10 (CAS No. 2426769-76-6) exemplifies the convergence of structural biology, computational chemistry, and translational medicine in modern drug discovery. Its development reflects broader trends toward molecularly targeted agents and answers frequent search queries about next-generation kinase inhibitors and their role in overcoming cancer heterogeneity.